Cas no 161407-88-1 ((4E)-1-Hydroxy-4-propylidene-6,7-dihydro-1H-cyclopenta[c]pyran-5-one)

• Product Name: (4E)-1-Hydroxy-4-propylidene-6,7-dihydro-1H-cyclopenta[c]pyran-5-one
• CAS No: 161407-88-1
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 157708
• PubChem ID: 165359595
• Update Time: 2024-03-01

(4E)-1-Hydroxy-4-propylidene-6,7-dihydro-1H-cyclopenta[c]pyran-5-one Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyran-5(1H)-one,3,4,6,7-tetrahydro-1-hydroxy-4-propylidene-, (4E)-
• Cyclopenta[c]pyran-5(1H)-one,3,4,6,7-tetrahydro-1-hydroxy-4-propylidene-, (E)-
• Nakienone C
• QUOUWQGLKHXESX-CLTKARDFSA-
• (4E)-1-Hydroxy-4-propylidene-6,7-dihydro-1H-cyclopenta[c]pyran-5-one
• DTXSID501319376
• 161407-88-1

• Inchi： 1S/C11H14O3/c1-2-3-7-6-14-11(13)8-4-5-9(12)10(7)8/h3,11,13H,2,4-6H2,1H3/b7-3-
• InChI Key： QUOUWQGLKHXESX-CLTKARDFSA-N
• SMILES： O1C/C(=C/CC)/C2C(CCC=2C1O)=O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: -0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans